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Compound of Interest

Compound Name: 3-Methyladipoyl chloride

CAS No.: 44987-62-4

Cat. No.: B1594873

Get Quote

This guide provides a comprehensive overview of 3-Methyladipoyl chloride, a bifunctional

acid chloride of significant interest to researchers and professionals in organic synthesis and

drug development. We will delve into its chemical identity, physicochemical properties,

synthesis, reactivity, and safe handling protocols, offering field-proven insights to support your

research endeavors.

Chemical Identity and Core Properties
3-Methyladipoyl chloride, also known as 3-methylhexanedioyl dichloride, is a derivative of 3-

methyladipic acid.[1][2] The presence of two acyl chloride groups makes it a valuable building

block for creating polymers and other complex organic molecules.[1][3]
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Property Value Source

CAS Number 44987-62-4 [3]

Molecular Formula C₇H₁₀Cl₂O₂ [3]

Molecular Weight 197.06 g/mol [3]

Boiling Point 117-119 °C at 10 mmHg [3]

Density 1.217 g/mL at 25 °C [3]

Refractive Index (n²⁰/D) 1.472 [3]

Synthesis of 3-Methyladipoyl Chloride
The synthesis of 3-Methyladipoyl chloride typically starts from its corresponding dicarboxylic

acid, 3-methyladipic acid. The conversion of the carboxylic acid groups to acyl chlorides is a

standard transformation in organic chemistry, often accomplished using reagents like thionyl

chloride (SOCl₂) or oxalyl chloride.[4][5]

The general mechanism involves the nucleophilic attack of the carboxylic acid's hydroxyl group

on the chlorinating agent, followed by the elimination of byproducts to yield the acyl chloride.[5]

[6] Using thionyl chloride, for instance, results in the formation of sulfur dioxide and hydrogen

chloride gas, which are easily removed from the reaction mixture.[4][6]

Caption: General synthesis pathway for 3-Methyladipoyl Chloride.

Chemical Reactivity and Applications in Synthesis
The high reactivity of the acyl chloride functional groups makes 3-Methyladipoyl chloride a

versatile reagent. These groups are excellent electrophiles, readily undergoing nucleophilic

acyl substitution with a wide range of nucleophiles.

Common applications include:

Polymer Synthesis: It is used in the preparation of polyamides and polyesters.[3] The

bifunctional nature of the molecule allows it to act as a monomer in condensation

polymerization reactions.
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Organic Synthesis: It serves as a linker molecule to connect two different chemical moieties

or as a starting material for the synthesis of more complex structures.

The following diagram illustrates a typical nucleophilic acyl substitution reaction with an amine

to form a polyamide linkage.

Caption: Nucleophilic acyl substitution at one of the acyl chloride sites.

Experimental Protocol: Synthesis of a Diamide
This protocol provides a step-by-step method for the synthesis of a diamide using 3-
Methyladipoyl chloride and a primary amine.

Materials:

3-Methyladipoyl chloride

Primary amine (e.g., benzylamine)

Anhydrous dichloromethane (DCM) as solvent

Triethylamine (Et₃N) as a base

Standard laboratory glassware and stirring equipment

Ice bath

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a dropping funnel, and a nitrogen inlet, dissolve the primary amine (2.2 equivalents)

and triethylamine (2.5 equivalents) in anhydrous DCM.

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Acyl Chloride: Dissolve 3-Methyladipoyl chloride (1.0 equivalent) in a minimal

amount of anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution

dropwise to the stirred amine solution over 30 minutes, maintaining the temperature at 0 °C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1594873/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-methyladipoyl-chloride
https://www.benchchem.com/product/b1594873/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-methyladipoyl-chloride
https://www.benchchem.com/product/b1594873/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-methyladipoyl-chloride
https://www.benchchem.com/product/b1594873/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-methyladipoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for an additional 2-4 hours.

Work-up:

Quench the reaction by slowly adding deionized water.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1

M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure to obtain the crude product.

Purification: Purify the crude diamide by recrystallization or column chromatography on silica

gel.

Safety and Handling
3-Methyladipoyl chloride is a corrosive and moisture-sensitive compound. It is crucial to

handle it with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Hazard Statement Precautionary Measures

H314: Causes severe skin burns and eye

damage.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[7][8]

H335: May cause respiratory irritation.
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[9]

Moisture Sensitive

Handle and store under an inert atmosphere.

Keep container tightly closed in a dry place.[8]

[10]

First Aid:

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water.[7]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[7]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor immediately.[7]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7]

Conclusion
3-Methyladipoyl chloride is a highly reactive and versatile chemical intermediate with

significant applications in polymer chemistry and organic synthesis. Its bifunctional nature

allows for the construction of complex molecular architectures. A thorough understanding of its

properties, reactivity, and safe handling procedures is essential for its effective and safe

utilization in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-METHYLADIPOYL CHLORIDE | 44987-62-4 [chemicalbook.com]

2. (+-)-3-Methyladipic acid | C7H12O4 | CID 12292 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 3-METHYLADIPOYL CHLORIDE | 44987-62-4 [chemicalbook.com]

4. chemguide.co.uk [chemguide.co.uk]

5. Carboxylic Acids to Acid Chlorides [moodle.tau.ac.il]

6. m.youtube.com [m.youtube.com]

7. tcichemicals.com [tcichemicals.com]

8. dept.harpercollege.edu [dept.harpercollege.edu]

9. echemi.com [echemi.com]

10. lookchem.com [lookchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Methyladipoyl
Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594873/docs#an-in-depth-technical-guide-to-3-
methyladipoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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